molecular formula C16H22N2O2 B7555854 3-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanenitrile

3-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanenitrile

Cat. No. B7555854
M. Wt: 274.36 g/mol
InChI Key: FCGJJXXCPUIFKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanenitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is also known as MDPT, and it belongs to the cathinone class of drugs. MDPT has been found to exhibit stimulant properties, which makes it a potential candidate for the development of new drugs that can be used to treat various medical conditions.

Mechanism of Action

MDPT works by increasing the levels of dopamine and serotonin in the brain. These neurotransmitters are responsible for regulating mood, appetite, and other physiological functions. By increasing the levels of dopamine and serotonin, MDPT can improve attention and concentration, suppress appetite, and improve mood.
Biochemical and Physiological Effects
MDPT has been found to have several biochemical and physiological effects, including:
1. Increased levels of dopamine and serotonin in the brain.
2. Increased heart rate and blood pressure.
3. Suppression of appetite.
4. Increased metabolism.
5. Improved attention and concentration.

Advantages and Limitations for Lab Experiments

The advantages of using MDPT in lab experiments include its stimulant properties, which can be used to study the effects of dopamine and serotonin on physiological functions. However, the limitations of using MDPT in lab experiments include its potential for abuse and its lack of specificity for dopamine and serotonin receptors.

Future Directions

There are several future directions for research on MDPT, including:
1. Developing new drugs that can be used to treat medical conditions such as ADHD, obesity, and depression.
2. Studying the effects of MDPT on the brain and other physiological functions.
3. Developing new methods for synthesizing MDPT that are more efficient and cost-effective.
4. Developing new analytical methods for detecting and quantifying MDPT in biological samples.
5. Studying the potential side effects of MDPT and developing strategies for minimizing these effects.
Conclusion
In conclusion, 3-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanenitrile is a chemical compound that has potential applications in drug development. Its stimulant properties make it a potential candidate for the development of new drugs that can be used to treat various medical conditions. The synthesis method of MDPT is relatively simple, and it can be carried out in a laboratory setting. However, there are limitations to using MDPT in lab experiments, including its potential for abuse and its lack of specificity for dopamine and serotonin receptors. There are several future directions for research on MDPT, including developing new drugs, studying its effects on the brain and other physiological functions, and developing new analytical methods for detecting and quantifying MDPT in biological samples.

Synthesis Methods

The synthesis of MDPT involves the reaction of 3,4-methylenedioxyphenylpropan-2-one with 4-bromobutan-2-amine in the presence of a reducing agent such as lithium aluminum hydride. The resulting compound is then treated with hydrochloric acid to obtain the final product, 3-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanenitrile. The synthesis method of MDPT is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

MDPT has been found to exhibit stimulant properties, which makes it a potential candidate for the development of new drugs that can be used to treat various medical conditions. Some of the potential applications of MDPT in scientific research include:
1. Treatment of Attention Deficit Hyperactivity Disorder (ADHD): MDPT has been found to improve attention and concentration in individuals with ADHD. This makes it a potential candidate for the development of new drugs that can be used to treat this medical condition.
2. Treatment of Obesity: MDPT has been found to suppress appetite and increase metabolism, which makes it a potential candidate for the development of new drugs that can be used to treat obesity.
3. Treatment of Depression: MDPT has been found to increase the levels of dopamine and serotonin in the brain, which makes it a potential candidate for the development of new drugs that can be used to treat depression.

properties

IUPAC Name

3-[4-(1,3-benzodioxol-5-yl)butan-2-ylamino]pentanenitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H22N2O2/c1-3-14(8-9-17)18-12(2)4-5-13-6-7-15-16(10-13)20-11-19-15/h6-7,10,12,14,18H,3-5,8,11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FCGJJXXCPUIFKI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(CC#N)NC(C)CCC1=CC2=C(C=C1)OCO2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H22N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

274.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[4-(1,3-Benzodioxol-5-yl)butan-2-ylamino]pentanenitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.